(2-Fluorophenyl)(4-(((4-methoxyphenyl)thio)methyl)piperidin-1-yl)methanone

• IUPAC Name: (2-fluorophenyl)-[4-[(4-methoxyphenyl)sulfanylmethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C20H22FNO2S/c1-24-16-6-8-17(9-7-16)25-14-15-10-12-22(13-11-15)20(23)18-4-2-3-5-19(18)21/h2-9,15H,10-14H2,1H3
• InChI Key: JGPHJWYWMHFUGY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SCC2CCN(CC2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C20H22FNO2S
• Molecular Weight: 359.5 g/mol
• CAS No.: 1421526-07-9

Description

This compound is a methanone derivative featuring a 2-fluorophenyl group attached to a piperidine ring substituted with a (4-methoxyphenyl)thiomethyl moiety. Its structural complexity suggests applications in medicinal chemistry, particularly in targeting central nervous system (CNS) receptors or enzymes influenced by arylpiperidine scaffolds .

Biological Activity

(2-Fluorophenyl)(4-(((4-methoxyphenyl)thio)methyl)piperidin-1-yl)methanone is a synthetic compound with a complex structure that includes a fluorophenyl group, a piperidine ring, and a thioether linkage with a methoxy-substituted phenyl group. This unique combination of functional groups suggests potential biological activities, particularly in drug discovery contexts. This article reviews the biological activity of this compound based on available research findings.

• Molecular Formula : C20H22FNO2S
• Molecular Weight : 359.46 g/mol
• Purity : Typically around 95% in research applications

The biological activity of (2-Fluorophenyl)(4-(((4-methoxyphenyl)thio)methyl)piperidin-1-yl)methanone may involve several mechanisms:

• Receptor Interaction : The compound may interact with various receptors, potentially influencing neurotransmitter systems and signaling pathways.
• Enzyme Inhibition : It may inhibit specific enzymes that are involved in metabolic pathways associated with cancer and inflammation.

Antimicrobial Activity

Preliminary studies indicate that compounds similar to (2-Fluorophenyl)(4-(((4-methoxyphenyl)thio)methyl)piperidin-1-yl)methanone exhibit significant antibacterial and antifungal properties. For instance, piperidine derivatives have shown effectiveness against various Gram-positive and Gram-negative bacteria, as well as fungi like Candida albicans .

Compound	Activity	MIC Values
(2-Fluorophenyl)(4-(((4-methoxyphenyl)thio)methyl)piperidin-1-yl)methanone	Antibacterial	TBD
Piperidine derivatives	Antifungal	3.125 - 100 mg/mL against C. albicans

Cytotoxicity

Research indicates that compounds with similar structural features can exert cytotoxic effects on cancer cells. The presence of both the piperidine ring and the thioether linkage may enhance these effects by promoting oxidative stress or apoptosis in targeted cells .

Study 1: Antimicrobial Evaluation

In a study examining various piperidine derivatives, including those with methoxy and thioether substitutions, it was found that these compounds exhibited varying degrees of antimicrobial activity. The structural modifications significantly influenced their efficacy against specific bacterial strains .

Study 2: Cytotoxic Effects

Another investigation focused on the cytotoxic properties of related compounds, demonstrating that certain derivatives could induce cell death in cancer cell lines through mechanisms involving reactive oxygen species (ROS) generation and apoptosis .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Features

Compound Name / ID	Core Structure	Key Substituents	Reference
Target Compound	Piperidine	2-Fluorophenyl; (4-Methoxyphenyl)thiomethyl	-
Compound 36 ()	4-Fluoropiperidine	3-Chloro-4-fluorophenyl; (2-(2-Methoxyphenoxy)ethyl)aminomethyl
Compound 21 ()	Piperazine	Thiophen-2-yl; 4-(Trifluoromethyl)phenyl
Compound 28 ()	Piperidine	2-Fluoro-5-hydroxyphenyl; 3-((4-Trifluoromethylpyridin-2-yl)thio)benzyl
Compound ()	Piperidine	4-(2-(4-Methoxyphenyl)ethynyl)phenyl; 3-Hydroxymethyl

• Piperidine vs. Piperazine : The target compound’s piperidine ring (saturated 6-membered ring) offers conformational rigidity compared to the more flexible piperazine in compound 21. Piperazine’s additional nitrogen may enhance hydrogen bonding but reduce lipophilicity .
• Substituent Variations : The (4-methoxyphenyl)thio group in the target compound contrasts with compound 21’s thiophene and trifluoromethylphenyl groups. Thiophene’s aromatic sulfur may engage in π-π stacking, whereas the trifluoromethyl group increases lipophilicity and metabolic stability .

Physicochemical Properties

Property	Target Compound	Compound 36	Compound 21	Compound 28
Molecular Weight	~345 g/mol*	443 g/mol	349 g/mol	~592 g/mol
Calculated logP	~3.5	~4.2	~4.8	~5.1
Solubility	Moderate (methoxy)	Low (chloro/fluoro)	Low (CF3)	Low (CF3, thio)

*Estimated based on molecular formula.

• The target compound’s methoxy group improves aqueous solubility relative to compound 21’s trifluoromethyl group. However, compound 28’s hydroxyl group may enhance solubility despite its higher molecular weight .

Pharmacological Activity

• Target Compound : Likely targets serotonin or dopamine receptors due to structural similarities to arylpiperidine-based CNS agents. The 2-fluorophenyl group may enhance blood-brain barrier penetration .
• Compound 36: Demonstrated activity as a 5-HT1A receptor-biased agonist with preference for β-arrestin pathways, attributed to its 3-chloro-4-fluorophenyl and aminomethyl groups .
• Compound 21 : Piperazine-thiophene hybrids often exhibit kinase or GPCR modulation; the trifluoromethyl group may improve target affinity but increase off-target risks .

Key Difference : The absence of a fluoro substituent on the piperidine ring in the target compound may reduce receptor selectivity compared to compound 36’s 4-fluoropiperidine core .

ADME Profiles

• In contrast, compound 21’s trifluoromethyl group resists metabolism, enhancing durability .
• Bioavailability : The methoxy group in the target compound may improve oral absorption compared to compound 28’s hydroxyl group, which could undergo glucuronidation .